2-(4-chloro-3-methylphenoxy)-N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]acetamide

• Molecular Formula: C19H23ClN2O3
• Molecular Weight: 362.8 g/mol
• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-[2-(furan-2-yl)-2-pyrrolidin-1-ylethyl]acetamide
• InChI: InChI=1S/C19H23ClN2O3/c1-14-11-15(6-7-16(14)20)25-13-19(23)21-12-17(18-5-4-10-24-18)22-8-2-3-9-22/h4-7,10-11,17H,2-3,8-9,12-13H2,1H3,(H,21,23)
• InChI Key: SJNMSJJWXVYJAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NCC(C2=CC=CO2)N3CCCC3)Cl

Description

2-(4-Chloro-3-methylphenoxy)-N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]acetamide is a synthetic acetamide derivative characterized by a 4-chloro-3-methylphenoxy group attached to an acetamide backbone, which is further linked to a substituted ethylamine moiety containing furan-2-yl and pyrrolidin-1-yl groups.

Comparison with Similar Compounds

Key Observations :

• Phenoxy Substitution: The position of the chloro and methyl groups on the phenoxy ring significantly impacts molecular interactions.
• Ethylamine Modifications : The furan-pyrrolidine combination in the target compound and D202-0045 introduces hydrogen-bonding and basicity, whereas sulfonamide or trifluoromethyl groups in other analogs improve metabolic stability or lipophilicity .

Variations in Phenoxy Substitution

• 2-Chlorophenoxy (D202-0045): The ortho-chloro substitution in D202-0045 reduces steric hindrance compared to the para-substituted target compound, possibly favoring interactions with flat binding pockets .
• 4-Chloro-2-methylphenoxy (): The meta-methyl group in this analog increases hydrophobicity, which could enhance membrane permeability compared to the target compound’s 3-methyl group .
• Unsubstituted Phenoxy (): Hydrazide derivatives lacking chloro/methyl groups exhibit antimicrobial activity, suggesting that electron-withdrawing substituents (e.g., Cl) may modulate biological efficacy .

Modifications in the Ethylamine Moiety

• Furan-Pyrrolidine Combination : Present in both the target compound and D202-0045, this moiety may contribute to π-π stacking (furan) and cationic interactions (pyrrolidine) with targets such as G protein-coupled receptors .
• Pyrazole and Thiazolidinone Derivatives (): Replacement with pyrazole () or thiazolidinone () rings introduces diverse pharmacophoric features, such as hydrogen-bond acceptors, which are critical for antimicrobial activity .
• Sulfonamide and Trifluoromethyl Groups () : These substituents improve solubility and resistance to oxidative metabolism, extending half-life in vivo .